Trans-4,4-difluorocyclopentane-1,2-dicarboxylic acid

• IUPAC Name: (1R,2R)-4,4-difluorocyclopentane-1,2-dicarboxylic acid
• InChI: InChI=1S/C7H8F2O4/c8-7(9)1-3(5(10)11)4(2-7)6(12)13/h3-4H,1-2H2,(H,10,11)(H,12,13)/t3-,4-/m1/s1
• InChI Key: QPCPPFSKBINEOB-QWWZWVQMSA-N
• Canonical SMILES: C1C(C(CC1(F)F)C(=O)O)C(=O)O
• Isomeric SMILES: C1[C@H]([C@@H](CC1(F)F)C(=O)O)C(=O)O
• Molecular Formula: C7H8F2O4
• Molecular Weight: 194.13 g/mol

Description

Trans-4,4-difluorocyclopentane-1,2-dicarboxylic acid is a chemical compound with the molecular formula C7H8F2O4. It has a molecular weight of 194.13.

Molecular Structure Analysis

The molecular structure of this compound consists of a cyclopentane ring with two fluorine atoms at the 4,4-positions and two carboxylic acid groups at the 1,2-positions.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 194.13. Other physical and chemical properties such as boiling point, melting point, and solubility were not found in the search results.

Scientific Research Applications

Molecular Rearrangements and Structural Analysis

Molecular rearrangements of cyclooctene oxide demonstrated significant insights into chemical transannular effects and stereochemical outcomes of solvolysis processes, highlighting the complexity of cyclic compound transformations (Cope, Fenton, & Spencer, 1952). Additionally, the synthesis and structural consequences of isomerism in uranyl ion complexes using cyclohexanedicarboxylic acid showed varying architectures, indicating the potential for constructing complex molecular frameworks with specific stereochemical configurations (Thuéry & Harrowfield, 2017).

Catalytic Applications and Chemical Synthesis

The catalytic hydrogenation of cyclopentylidenecyclopentanol revealed the influence of catalysts on the stereochemical outcome, demonstrating the potential for targeted synthesis of cyclic compounds with specific configurations (Mitsui, Senda, & Saito, 1966). Furthermore, the design and synthesis of monofluoro-substituted aromatic amino acids for NMR labeling in membrane-bound peptides underscored the versatility of cyclopentane derivatives in bioorganic and medicinal chemistry applications (Tkachenko et al., 2014).

Analytical Chemistry and Environmental Monitoring

A method development for monitoring pyrethroid metabolites in human urine showcased the relevance of cyclopropane-carboxylic acid derivatives in analytical methodologies for environmental and exposure monitoring, highlighting their utility in detecting exposure to common synthetic pyrethroids (Arrebola et al., 1999).

Stereochemistry and Drug Design

Stereochemical studies on protonated bridgehead amines, including the determination of cis and trans B-C ring-fused structures, elucidate the intricate stereochemical preferences and their implications for drug design and molecular pharmacology (Maryanoff et al., 1989).